Cas no 2171552-69-3 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-4-methylhexanoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-4-methylhexanoic acid
• CAS No: 2171552-69-3
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6040214
• PubChem ID: 165576868
• Update Time: 2025-05-23

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-4-methylhexanoic acid
• 2171552-69-3
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}-4-methylhexanoic acid
• EN300-1540215

• Inchi： 1S/C27H32N2O6/c1-3-16(2)14-23(26(31)32)28-25(30)24-22(12-13-34-24)29-27(33)35-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-24H,3,12-15H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： VHFFDKGWNRINPG-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(NC(C(=O)O)CC(C)CC)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 114Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-4-methylhexanoic acid

Compound CAS No. 2171552-69-3: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-4-methylhexanoic Acid

The compound with CAS No. 2171552-69-3, known as 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-4-methylhexanoic acid, is a complex organic molecule with significant potential in various fields, particularly in the realms of drug discovery and materials science. This compound has garnered attention due to its unique structural features and functional groups, which enable it to participate in a wide range of chemical reactions and applications.

The fluorenylmethoxycarbonyl (Fmoc) group, a key component of this molecule, is widely recognized in peptide synthesis as a protecting group for amino acids. Its presence in this compound suggests that it may play a role in modulating the reactivity of the amide functionalities within the structure. The oxolane ring, another critical element, contributes to the molecule's stability and solubility properties, making it suitable for use in aqueous environments.

Recent studies have highlighted the importance of 4-methylhexanoic acid derivatives in lipid metabolism and their potential as bioactive agents. The substitution pattern of this compound, with a methyl group at the fourth position and an amide functionality at the second position, suggests that it may exhibit unique pharmacokinetic properties. Researchers have explored its ability to act as a precursor for more complex molecules or as an intermediate in the synthesis of bioactive compounds.

One of the most promising applications of this compound lies in its potential as a building block for peptide-based drugs. The combination of the Fmoc group and the oxolane ring provides a versatile platform for further functionalization. For instance, recent advancements in click chemistry have demonstrated how such molecules can be efficiently modified to incorporate additional functionalities, enhancing their therapeutic potential.

In addition to its role in drug discovery, this compound has also been investigated for its potential in materials science. Its ability to form self-assembled monolayers or amphiphilic structures makes it a candidate for applications in nanotechnology and surface chemistry. Researchers have explored its use as a precursor for creating responsive surfaces or as a component in stimuli-responsive materials.

The synthesis of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-4-methylhexanoic acid involves multi-step organic reactions, including nucleophilic substitutions and amide bond formations. These reactions require precise control over reaction conditions to ensure high yields and purity. Recent optimizations in these synthetic protocols have significantly improved the scalability of this process, making it more feasible for industrial applications.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have provided insights into its molecular structure and purity, which are critical for ensuring its reliability in research and development settings.

In conclusion, CAS No. 2171552-69-3 represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique combination of functional groups and structural features positions it as a valuable tool in both academic research and industrial development. As ongoing research continues to uncover new potentials for this molecule, its role in advancing scientific innovation is likely to grow significantly.